Cas no 67874-38-8 (9,12-Octadecadienoicacid (9Z,12Z)-, isooctyl ester)

• Product name: 9,12-Octadecadienoicacid (9Z,12Z)-, isooctyl ester
• CAS No: 67874-38-8
• MF: C₂₆H₄₈O₂
• MW: 392.658128738403
• CID: 523274
• PubChem ID: 6437162

9,12-Octadecadienoicacid (9Z,12Z)-, isooctyl ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, isooctyl ester
• 6-methylheptyl (9Z,12Z)-octadeca-9,12-dienoate
• isooctyl (9Z,12Z)-octadeca-9,12-dienoate
• Isooctyl linoleate
• 9,12-Octadecadienoic acid (9Z,12Z)-, isooctyl ester
• EINECS 267-467-2
• 67874-38-8
• NS00036243
• Isooctyl(9Z,12Z)-octadeca-9,12-dienoate
• SCHEMBL3653379

• Inchi： InChI=1S/C26H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-26(27)28-24-21-18-19-22-25(2)3/h8-9,11-12,25H,4-7,10,13-24H2,1-3H3/b9-8-,12-11-
• InChI Key： SHJGZTHMRQYWME-MURFETPASA-N
• SMILES： CCCCCC=CCC=CCCCCCCCC(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 392.36564
• Monoisotopic Mass: 392.365431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10

Experimental Properties

• Density: 0.874
• Boiling Point: 467.8°C at 760 mmHg
• Flash Point: 84.4°C
• Refractive Index: 1.466
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives